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Compound of Interest

Compound Name: 5-Indanol

Cat. No.: B105451

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Indanol (CAS No. 1470-94-6). The following sections detail the compound's properties,
toxicological information, safe handling procedures, and emergency protocols, with a focus on
providing actionable information for laboratory and drug development settings.

Chemical and Physical Properties

5-Indanol is a light brown or gray-brown solid.[1] A summary of its key physical and chemical
properties is presented in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of 5-Indanol
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Property Value Reference
Molecular Formula CoH100 [2][3]
Molecular Weight 134.18 g/mol [3114]
Melting Point 51-53 °C (lit.) [41[5][6]
Boiling Point 255 °C (lit.) [31[41[5]
Flash Point 110 °C (230 °F) - closed cup [31[4]
Vapor Pressure 0.01 mmHg [2]
Solubility in Water 6.3 g/L [7]

Appearance

Light brown or gray-brown

solid

[1]

Toxicological Information and Hazard Classification

5-Indanol is classified as a hazardous substance, primarily due to its dermal toxicity. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following classifications.

Table 2: GHS Hazard Classification for 5-Indanol

Hazard Class Category Hazard Statement
o H311: Toxic in contact with
Acute Toxicity, Dermal 3 ]
skin
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Source: Aggregated GHS information from multiple sources.[2]

The primary hazard associated with 5-Indanol is its acute dermal toxicity.[2] It is readily

absorbed through the skin and can cause systemic toxic effects.[1] Studies on rabbits have
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shown that it causes skin irritation.[1]

Mechanism of Toxicity: The Role of Oxidative Stress

While the specific metabolic pathways of 5-Indanol are not extensively documented, the
toxicity of phenolic compounds, in general, is often linked to the generation of reactive oxygen
species (ROS) and the depletion of cellular antioxidants, such as glutathione (GSH). This can
lead to oxidative stress, cellular damage, and inflammation in skin cells.
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Caption: General signaling pathway for phenol-induced skin toxicity.

Safe Handling and Storage

Due to its hazardous nature, strict safety protocols must be followed when handling 5-Indanol.
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. The
following diagram illustrates the logical relationship for selecting PPE when handling 5-Indanol.

Personal Protective Equipment (PPE) for 5-Indanol

Engineering Controls
Administrative Controls

If splash hazard exists

If dust is generated

Click to download full resolution via product page
Caption: Logical workflow for selecting appropriate PPE.

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

e Hand Protection: Wear impervious gloves, such as nitrile rubber. Gloves should be inspected
before use and disposed of properly after handling.

o Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential
significant exposure, a chemical-resistant suit may be necessary.
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e Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a
particulate filter is required.

General Handling Precautions

o Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Store away from heat, sparks, and open flames.

o Keep away from strong oxidizing agents.

Emergency Procedures
First-Aid Measures

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

 After skin contact: Immediately wash skin with soap and plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention
immediately.

o After inhalation: Remove from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

o After ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention immediately.
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Spill Response

In the event of a spill, follow this general workflow:
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Caption: General workflow for handling a chemical spill of 5-Indanol.

» Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
sealed container for disposal.

o Large Spills: Evacuate the area and contact emergency services.

Experimental Protocols

Detailed experimental protocols for toxicological testing are critical for ensuring data quality and
reproducibility. The following are summaries of standard OECD guidelines relevant to the
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hazards of 5-Indanol.

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline details a procedure for assessing the acute toxic effects of a substance applied
to the skin.

e Principle: A single dose of the test substance is applied to the skin of experimental animals
(typically rabbits or rats) for 24 hours. The animals are then observed for up to 14 days for
signs of toxicity and mortality.

o Methodology:
o Animal Selection: Healthy, young adult animals of a single sex are used.

o Dose-Finding: A preliminary study may be conducted to determine the appropriate dose
range.

o Test Procedure: The fur is clipped from the dorsal area of the trunk of the test animals. The
test substance is applied uniformly over an area of approximately 10% of the total body
surface area. The treated area is covered with a porous gauze dressing and non-irritating
tape.

o Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin
and fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous
systems, and somatomotor activity and behavior pattern), and body weight changes.

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline describes a procedure to determine the potential of a substance to cause skin
irritation or corrosion.
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 Principle: The test substance is applied to a small area of skin on a single animal under a
gauze patch. The degree of irritation is evaluated at specific intervals.

o Methodology:

o Animal Selection: A single healthy young adult albino rabbit is typically used for the initial
test.

o Test Procedure: Approximately 24 hours before the test, the fur is clipped from the dorsal
area of the trunk. The test substance (0.5 mL of liquid or 0.5 g of solid) is applied to a
small area of skin (about 6 cm?2) and covered with a gauze patch, which is held in place
with non-irritating tape.

o Exposure: The exposure duration is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.
The reactions are scored according to a graded scale.

o Confirmatory Testing: If a corrosive effect is not observed in the initial animal, the test is
repeated with additional animals to confirm the irritant or non-irritant nature of the
substance.

Chemical Compatibility

Proper selection of materials for handling and storing 5-Indanol is crucial to prevent
degradation of the container and contamination of the substance. As a phenolic compound, its
compatibility with various materials can be generalized.

Table 3: General Chemical Compatibility for Phenolic Compounds
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Material Compatibility
Plastics

High-Density Polyethylene (HDPE) Good
Low-Density Polyethylene (LDPE) Fair
Polypropylene (PP) Good
Polyvinyl Chloride (PVC) Poor
Polytetrafluoroethylene (PTFE) Excellent
Elastomers

Natural Rubber Poor
Neoprene Fair
Nitrile Good
Viton® Excellent
Metals

Stainless Steel (304, 316) Excellent
Aluminum Fair
Carbon Steel Poor

Note: This table provides general guidance. It is strongly recommended to perform specific
compatibility testing for the intended application and conditions.

This guide is intended to provide comprehensive safety information for 5-Indanol. Always
consult the most recent Safety Data Sheet (SDS) and follow all applicable local, state, and
federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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